Biodegradable starch-based polymeric materials
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n05ABEH000505
Abstract
The effects of low-molecular-weight additives, temperature and mechanical action on the structure and properties of starch are discussed. Special attention is given to mixtures of starch with synthetic polymers, e.g., co-polymers of ethylene with vinyl acetate, vinyl alcohol, acrylic acid, cellulose derivatives and other natural polymers. These mixtures can be used in the development of novel environmentally safe materials (films, coatings, packaging materials) and various articles for short-term use. The bibliography includes 105 references.
Recommended Literature
- [1] Film formation and surface gelation of gelatin molecules at the water/air interface
- [2] Drop transfer between superhydrophobic wells using air logic control
- [3] Magnetism tuned by the charge states of defects in bulk C-doped SnO2 materials†‡
- [4] A resource efficient design strategy to optimise the temperature coefficient of capacitance of BaTiO3-based ceramics using finite element modelling
- [5] Microstructure control of oxygen permeation membranes with templated microchannels
- [6] Ferromagnetic vanadium disulfide VS2 monolayers with high Curie temperature and high spin polarization†
- [7] A solution-processable polymer-grafted graphene oxide derivative for nonvolatile rewritable memory
- [8] Photo-controllable electronic switches based on azopyridine derivatives†
- [9] Selenacalix[3]triazines: synthesis and host–guest chemistry†
- [10] Direct one-pot synthesis of poly(ionic liquid) nanogels by cobalt-mediated radical cross-linking copolymerization in organic or aqueous media†